2-[(3-Methoxyphenyl)-oxomethyl]imino-3,4-dimethyl-5-thiazolecarboxylic acid ethyl ester

• IUPAC Name: ethyl 2-(3-methoxybenzoyl)imino-3,4-dimethyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C16H18N2O4S/c1-5-22-15(20)13-10(2)18(3)16(23-13)17-14(19)11-7-6-8-12(9-11)21-4/h6-9H,5H2,1-4H3
• InChI Key: LRGNZPRZUQBJIQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C(=NC(=O)C2=CC(=CC=C2)OC)S1)C)C
• Molecular Formula: C16H18N2O4S
• Molecular Weight: 334.4 g/mol

Description

“2-[(3-Methoxyphenyl)-oxomethyl]imino-3,4-dimethyl-5-thiazolecarboxylic acid ethyl ester” is a chemical compound. It is also listed in the Chemical Entities of Biological Interest (ChEBI) database.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has demonstrated the versatility of related chemical structures in synthesizing a variety of heterocyclic compounds. For example, reactions involving ethyl or methyl esters have led to the formation of isoxazolecarboxylates and derivatives of 2-cyano-3-oxoalkanoic acids, highlighting their utility in organic synthesis (Schenone, Fossa, & Menozzi, 1991). Furthermore, these esters have been utilized in the preparation of pyrido[1,2-a]pyrimidin-4-ones and other heterocyclic systems, showcasing their application in the synthesis of complex heterocyclic frameworks (Selič, Grdadolnik, & Stanovnik, 1997).

Organophosphorus Compounds

The study of organophosphorus compounds has been enriched by reactions involving similar chemical entities. Unsubstituted and monosubstituted 3-oxo esters have been shown to react with p-methoxyphenyl-thionophosphine sulfide, yielding 3H-1,2-dithiole-3-thiones, which are of interest for their potential applications in various fields including agriculture and medicine (Pedersen & Lawesson, 1974).

Metal Complex Formation

Related chemical structures have been investigated for their ability to form metal complexes, such as with nickel, copper, and zinc. These studies provide insights into the coordination chemistry of thiazole derivatives and their potential applications in catalysis, material science, and as ligands in organometallic chemistry (Singh & Baruah, 2008).

Antimicrobial Activity

Compounds derived from imino-4-methoxyphenol thiazole have been synthesized and characterized for their antimicrobial activity. These studies contribute to the field of medicinal chemistry by exploring the biological activities of thiazole derivatives, providing a basis for the development of new antimicrobial agents (Vinusha, Shivaprasad, Chandan, & Begum, 2015).